Steroids and steroid derivatives

Steroids and their derivatives are a diverse class of organic compounds characterized by a molecular framework consisting of four interconnected carbon rings, typically named ring A, B, C, and D. These molecules exhibit wide-ranging biological activities due to their structural flexibility, making them essential in various fields including medicine, research, and industry. In medicinal chemistry, steroids such as corticosteroids are widely used for anti-inflammatory and immunosuppressive effects, while sex hormones like estrogens and androgens play crucial roles in reproductive health. Steroid derivatives have also found applications in agricultural science as growth promoters and in veterinary medicine to enhance animal performance and productivity. Structurally, steroids can be modified at various positions to create new compounds with improved properties or novel biological activities. These modifications include changes in the side chains, ring substitution, and introduction of functional groups such as hydroxyls, aldehydes, and ketones. The diverse range of derivatives allows for targeted drug design tailored to specific physiological needs. The synthesis of steroid derivatives often involves complex chemical reactions requiring precise control over reaction conditions and purification steps to achieve high yields and purity. Their extensive use underscores the importance of understanding their structure-activity relationships in both research and clinical applications.
Steroids and steroid derivatives
Pregnane steroids Brassinolides and derivatives Bile acids, alcohols and derivatives Cholesterols and derivatives Steroidal saponins Cholestane steroids Hydroxysteroids Bufanolides and derivatives Stigmastanes and derivatives Steroidal glycosides Estrane steroids Steroid lactones Cucurbitacins Ergostane steroids Androstane steroids Oxosteroids Cycloartanols and derivatives Physalins and derivatives Steroid esters 20-oxosteroids Steroids and steroid derivatives Vitamin D and derivatives Hydroxy bile acids, alcohols and derivatives Cucurbitacin glycosides Tanshinlactones and derivatives Androgens and derivatives Monohydroxy bile acids, alcohols and derivatives Ergosterols and derivatives Withanolides and derivatives Sulfated steroids Gluco/mineralocorticoids, progestogins and derivatives Steroid acids 1-hydroxysteroids Oxasteroids and derivatives Cardenolide glycosides and derivatives Steroidal alkaloids Cardenolides and derivatives Cholesteryl esters Dihydroxy bile acids, alcohols and derivatives Estrogens and derivatives 21-hydroxysteroids Tetrahydroxy bile acids, alcohols and derivatives Delta-5-steroids Conanine-type alkaloids Trihydroxy bile acids, alcohols and derivatives Gorgostanes and derivatives Spironolactones and derivatives Azasteroids and derivatives Cerveratrum-type alkaloids Pentahydroxy bile acids, alcohols and derivatives Jerveratrum-type alkaloids 17-furanylsteroids and derivatives 12-alpha-hydroxysteroids Taurinated bile acids and derivatives Steroid glucuronide conjugates 14-alpha-methylsteroids Withanolide glycosides and derivatives Spirosolanes and derivatives Solanidines and derivatives Delta-7-steroids 11-oxosteroids Buxus alkaloids Furospirostanes and derivatives C24-propyl sterols and derivatives 12-beta-hydroxysteroids 5,6-epoxysteroids 3-beta-hydroxysteroids 4-carboxy steroids Ecdysteroids 22,26-epiminocholestanes 16-oxosteroids 3-hydroxysteroids Solanocapsine-type alkaloids 3-amino-22,26-epiminocholestanes 17-hydroxysteroids Furostanes and derivatives 7-hydroxysteroids 6-hydroxysteroids 14-hydroxysteroids 19-oxosteroids 18-hydroxysteroids 12-hydroxysteroids 3-hydroxy delta-5-steroids 16-hydroxysteroids Halogenated steroids Samandarines 3-hydroxy delta-7-steroids Glycinated bile acids and derivatives 3-carboxy steroids Delta-1,4-steroids 11-hydroxysteroids
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